Cas no 524734-42-7 (ethyl 4-iodocyclohexanecarboxylate)

• Product Name: ethyl 4-iodocyclohexanecarboxylate
• CAS No: 524734-42-7
• MF: C₉H₁₅IO₂
• MW: 282.118675470352
• MDL: MFCD26403514
• CID: 2126277
• PubChem ID: 66667103
• Update Time: 2025-06-09

ethyl 4-iodocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-iodocyclohexanecarboxylate
• DA-05198
• 524734-42-7
• ethyl 4-iodocyclohexane-1-carboxylate
• SCHEMBL365379
• STVLWAGUQVPCAZ-UHFFFAOYSA-N
• CS-0256063
• 4-iodocyclohexanecarboxylicacidethylester
• 4-iodo-cyclohexanecarboxylic acid ethyl ester

• MDL： MFCD26403514
• Inchi： 1S/C9H15IO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8H,2-6H2,1H3
• InChI Key： STVLWAGUQVPCAZ-UHFFFAOYSA-N
• SMILES： IC1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 282.01168Da
• Monoisotopic Mass: 282.01168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 4-iodocyclohexanecarboxylate

Ethyl 4-Iodocyclohexanecarboxylate (CAS No. 524734-42-7): An Overview of Its Synthesis, Applications, and Recent Research Advances

Ethyl 4-iodocyclohexanecarboxylate (CAS No. 524734-42-7) is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine-substituted cyclohexane ring and an ester functional group. The combination of these features makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The synthesis of ethyl 4-iodocyclohexanecarboxylate typically involves the iodination of cyclohexanecarboxylic acid followed by esterification with ethanol. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In the realm of pharmaceutical research, ethyl 4-iodocyclohexanecarboxylate has shown promise as a key intermediate in the development of novel drugs. Its iodine substituent can be readily functionalized through various chemical transformations, making it a useful starting material for the synthesis of compounds with diverse biological activities. For instance, recent studies have explored its use in the synthesis of potential anticancer agents, where the iodine atom can be replaced with other functional groups to enhance the therapeutic properties of the final product.

The biological activity of compounds derived from ethyl 4-iodocyclohexanecarboxylate has been extensively studied in both in vitro and in vivo models. One notable application is in the field of cancer research, where derivatives of this compound have demonstrated significant antiproliferative effects against various cancer cell lines. These findings have paved the way for further clinical investigations to evaluate their potential as novel anticancer drugs.

Beyond its applications in pharmaceuticals, ethyl 4-iodocyclohexanecarboxylate has also found use in other areas of chemistry. For example, it serves as a valuable building block in the synthesis of complex organic molecules with applications in materials science and chemical biology. The ability to introduce functional groups at specific positions on the cyclohexane ring makes it a versatile starting material for a wide range of chemical transformations.

Recent research has also focused on improving the efficiency and selectivity of reactions involving ethyl 4-iodocyclohexanecarboxylate. Advances in catalytic methods have led to the development of new protocols that enhance the yield and purity of desired products while minimizing side reactions. These improvements have significant implications for both academic research and industrial applications, as they enable more cost-effective and sustainable production processes.

In conclusion, ethyl 4-iodocyclohexanecarboxylate (CAS No. 524734-42-7) is a multifaceted compound with a wide range of applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an invaluable intermediate for the synthesis of bioactive molecules and novel drugs. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.